5alpha-Gonane

• Molecular Formula: C17H28
• Molecular Weight: 232.4 g/mol
• IUPAC Name: (5R,8S,9R,10S,13S,14R)-2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17-hexadecahydro-1H-cyclopenta[a]phenanthrene
• InChI: InChI=1S/C17H28/c1-2-6-14-12(4-1)8-10-17-15-7-3-5-13(15)9-11-16(14)17/h12-17H,1-11H2/t12-,13+,14+,15-,16-,17+/m1/s1
• InChI Key: UACIBCPNAKBWHX-YTLBIWTGSA-N
• Isomeric SMILES: C1CC[C@H]2[C@H](C1)CC[C@@H]3[C@@H]2CC[C@H]4[C@H]3CCC4
• SMILES: C1CCC2C(C1)CCC3C2CCC4C3CCC4

Description

5alpha-gonane is a gonane.

Scientific Research Applications

Inhibition of 5alpha-Reductase

• 5alpha-Gonane derivatives show potential in inhibiting the enzyme 5alpha-reductase, which is significant in treating androgen-dependent diseases like hirsutism, androgenic alopecia, benign prostatic hyperplasia, and prostate cancer (Flores et al., 2003).

Prostate Cancer Progression

• The role of 5alpha-reductase isoenzymes in the development and progression of prostate cancer is notable. Both 5alphaR1 and 5alphaR2 isoenzymes are active in benign prostate, and their expression patterns change in prostatic intraepithelial neoplasia (PIN) and prostate cancer compared to nonmalignant prostate tissue (Thomas et al., 2008).

Antiproliferative Activity in Cancer Cells

• 5alpha,8alpha-epidioxysterols, related to 5alpha-Gonane, show antiproliferative activity against human breast cancer cells. Certain compounds with this structure exhibited significant antiproliferative effects (Ioannou et al., 2009).

Behavioral and Psychological Effects

• The inhibition of 5alpha-reductase can alter behavior. For example, a study found that inhibiting 5alpha-reductase affects anxiety and depression behaviors in rats, suggesting a link between this enzyme and mood/behavioral regulation (Frye & Walf, 2002).

Influence on Sexual Differentiation

• Inhibition of 5alpha-reductase 2 impacts brain sexual differentiation, indicating its key role in sexual development. This aspect is crucial in understanding the biological and physiological roles of 5alpha-Gonane derivatives in sexual health (Ribeiro & Pereira, 2005).

Pharmacokinetics and Pharmacodynamics

• Studies on finasteride, a 5alpha-reductase inhibitor, reveal insights into the nonlinear pharmacokinetics of 5alpha-Gonane derivatives and their potential in drug development (Suzuki et al., 2010).

Therapeutic Withdrawal Studies

• Clinical studies have explored the feasibility of withdrawing alpha-blocker therapy in men treated with dual 5alpha-reductase inhibitor dutasteride, providing evidence for the strategic use of 5alpha-Gonane derivatives in benign prostatic hyperplasia management (Barkin et al., 2003).